Cas no 2138879-95-3 (2-bromo-6-(oxetan-3-yloxy)pyrazine)

• Product Name: 2-bromo-6-(oxetan-3-yloxy)pyrazine
• CAS No: 2138879-95-3
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD31801764
• CID: 4638475
• Update Time: 2025-08-02

2-bromo-6-(oxetan-3-yloxy)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-6-(oxetan-3-yloxy)pyrazine
• Pyrazine, 2-bromo-6-(3-oxetanyloxy)-

• MDL： MFCD31801764
• Inchi： 1S/C7H7BrN2O2/c8-6-1-9-2-7(10-6)12-5-3-11-4-5/h1-2,5H,3-4H2
• InChI Key： KKBHAHZGKZKOMI-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(OC2COC2)=CN=C1

Additional information on 2-bromo-6-(oxetan-3-yloxy)pyrazine

Recent Advances in the Application of 2-bromo-6-(oxetan-3-yloxy)pyrazine (CAS: 2138879-95-3) in Chemical Biology and Pharmaceutical Research

The compound 2-bromo-6-(oxetan-3-yloxy)pyrazine (CAS: 2138879-95-3) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound, featuring a pyrazine core with bromo and oxetanyloxy substituents, has garnered significant attention due to its unique physicochemical properties and potential applications in drug discovery. Recent studies have explored its utility as a versatile building block for the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and targeted covalent inhibitors.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2-bromo-6-(oxetan-3-yloxy)pyrazine as a key intermediate in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. The oxetane moiety was found to significantly improve the metabolic stability of the resulting compounds while maintaining their target affinity. Researchers utilized the bromo substituent for further functionalization through palladium-catalyzed cross-coupling reactions, enabling rapid diversification of the molecular scaffold.

In parallel research, scientists have investigated the potential of 2-bromo-6-(oxetan-3-yloxy)pyrazine in PROTAC (proteolysis targeting chimera) development. The compound's structural features make it particularly suitable for serving as the warhead component in these bifunctional molecules. A recent Nature Chemical Biology publication highlighted its use in designing selective EGFR degraders, where the oxetane group contributed to improved cell permeability and the bromine atom facilitated linker attachment.

The pharmacokinetic properties of derivatives containing the 2-bromo-6-(oxetan-3-yloxy)pyrazine moiety have been extensively studied. Research indicates that the oxetane ring enhances aqueous solubility while maintaining lipophilicity in an optimal range for oral bioavailability. This balance makes the scaffold particularly valuable for CNS-penetrant compounds, as demonstrated in recent work on dopamine receptor modulators.

Ongoing clinical trials featuring compounds derived from 2-bromo-6-(oxetan-3-yloxy)pyrazine suggest promising therapeutic potential in oncology and inflammatory diseases. The scaffold's versatility allows for tuning of both potency and selectivity, addressing challenges in target engagement and off-target effects. As research progresses, this compound continues to reveal new opportunities in structure-based drug design and chemical biology probes development.